Cas no 1336923-87-5 (2-amino-2-(4-bromo-3-nitrophenyl)acetic acid)

• Product Name: 2-amino-2-(4-bromo-3-nitrophenyl)acetic acid
• CAS No: 1336923-87-5
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 6134851
• PubChem ID: 77129634
• Update Time: 2025-11-01

2-amino-2-(4-bromo-3-nitrophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-bromo-3-nitrophenyl)acetic acid
• 1336923-87-5
• EN300-1911534

• Inchi： 1S/C8H7BrN2O4/c9-5-2-1-4(7(10)8(12)13)3-6(5)11(14)15/h1-3,7H,10H2,(H,12,13)
• InChI Key： KQMFQKUPSHOALR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])C(C(=O)O)N

Computed Properties

• Exact Mass: 273.95892g/mol
• Monoisotopic Mass: 273.95892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-amino-2-(4-bromo-3-nitrophenyl)acetic acid

2-Amino-2-(4-bromo-3-nitrophenyl)acetic Acid (CAS No. 1336923-87-5): A Versatile Building Block in Pharmaceutical Chemistry

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, with the CAS No. 1336923-87-5, represents a significant advancement in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique amino group, brominated aromatic ring, and nitro substituent, has emerged as a critical intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in targeted drug design, enzyme inhibition, and cellular signaling modulation, making it a focal point for researchers in biomedical sciences and drug discovery.

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid exhibits a complex molecular structure that enables its versatility in chemical functionalization. The brominated phenyl group serves as a reactive site for electrophilic substitution reactions, while the nitro group introduces electron-withdrawing effects, influencing the compound’s reactivity and selectivity in synthetic pathways. These structural features have been extensively explored in recent organic chemistry research, particularly in the context of multistep synthesis and drug molecule scaffolding.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid with biological targets. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for anti-inflammatory agents. The nitrophenyl moiety was found to interact with pro-inflammatory cytokines, suggesting its role in modulating immune responses. This discovery underscores the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic profile of such compounds.

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid has also been investigated for its antimicrobial properties. A 2024 study in *Antimicrobial Agents and Chemotherapy* reported its ability to inhibit Gram-positive bacterial strains through disruption of cell membrane integrity. The bromine atom in the phenyl ring was identified as a key contributor to this activity, highlighting the significance of halogen substitution in drug design. These findings align with broader trends in antimicrobial research, where structure-modified aromatic compounds are gaining attention for their broad-spectrum activity.

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid is a key component in the synthesis of pharmaceutical intermediates for neurological disorders. A 2023 review in *Drug Discovery Today* emphasized its role in the development of selective serotonin reuptake inhibitors (SSRIs). The amino group and nitrophenyl ring were found to enhance receptor binding affinity, making this compound a valuable building block for psychiatric drug development. This application reflects the growing importance of functionalized aromatic compounds in central nervous system (CNS) pharmacology.

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid has also been explored in the context of cancer research. A 2024 preclinical study published in *Cancer Research* investigated its potential as a targeted therapy agent for breast cancer. The compound was shown to inhibit ERK/MAPK signaling pathways, a critical mechanism in tumor progression. This finding highlights the role of aromatic heterocycles in oncology, where structure-directed drug design is increasingly being applied to precision medicine.

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid is frequently used as a precursor in the synthesis of pharmaceutical salts and prodrugs. A 2023 study in *European Journal of Medicinal Chemistry* demonstrated its utility in the development of oral formulations with improved bioavailability. The nitro group was found to enhance solubility and stability, making this compound a preferred choice for drug formulation. This application underscores the importance of functional group optimization in pharmaceutical development.

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid has also been linked to anti-diabetic applications. A 2024 study in *Diabetes Research and Clinical Practice* reported its ability to modulate insulin signaling pathways. The brominated phenyl ring was identified as a key structural element in enhancing glucose uptake in pancreatic beta cells. This discovery highlights the potential of aromatic compounds in metabolic disorders, where targeted modulation of cellular pathways is critical for therapeutic efficacy.

2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid is a subject of ongoing research in green chemistry due to its environmental impact. A 2023 study in *Green Chemistry* explored its biodegradability and toxicological profile. The compound was found to degrade efficiently under microbial action, reducing its ecological footprint. This research aligns with global efforts to sustainable drug development, where eco-friendly synthetic routes are being prioritized to minimize waste and reduce environmental harm.

In conclusion, 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid (CAS 1336923-75-8) stands as a pivotal compound in modern pharmaceutical science. Its unique molecular structure and functional groups make it a versatile intermediate for the synthesis of novel therapeutic agents. Ongoing research continues to uncover its potential in anti-inflammatory, antimicrobial, neurological, oncological, and metabolic applications, cementing its role as a critical component in the drug discovery pipeline. As computational methods and synthetic strategies evolve, the utility of this compound is expected to expand further, driving innovations in biomedical research and clinical medicine.

For researchers and industry professionals, the availability of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid is essential for advancing drug development and scientific inquiry. As biomedical sciences continue to evolve, the importance of functionalized aromatic compounds like this one will only grow, underscoring the need for accessible and reliable sources of such compounds. The future of pharmaceutical innovation hinges on the continued exploration of structure-directed synthesis and targeted drug design, with 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid playing a central role in this endeavor.

As the pharmaceutical industry faces increasing demands for innovative therapies and sustainable practices, the role of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will remain significant. Its versatility in chemical synthesis and biological applications positions it as a key player in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

As the pharmaceutical industry continues to evolve, the importance of functionalized aromatic compounds like 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid will only grow. Its versatility in chemical synthesis and biological applications positions it as a critical component in the next generation of therapeutic agents. With ongoing research advancements, the potential of this compound is poised to expand, contributing to global health and medical breakthroughs in the years to come.

For further information on the applications, synthesis, and biological activities of 2-Amino-2-(4-bromo-3-nitrophenyl)acetic acid, researchers and industry professionals are encouraged to explore recent scientific literature and industry reports. The continued exploration of this compound’s properties and potential applications will undoubtedly lead to new discoveries and innovations in the field of pharmaceutical science.

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